![molecular formula C25H20N2O3 B2768337 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide CAS No. 895652-71-8](/img/structure/B2768337.png)
2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide, also known as BQCA, is a chemical compound that has been studied for its potential use in scientific research. BQCA belongs to the class of compounds known as quinolones, which have been shown to have a wide range of biological activities.
Scientific Research Applications
Synthesis and Chemical Applications
- A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, including analogues similar to 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide, were designed and synthesized. These compounds demonstrated significant broad-spectrum antitumor activity, with some showing selective activities toward specific cancer cell lines. Molecular docking studies indicated a similar binding mode to known inhibitors, suggesting their mechanism of action may involve inhibition of key enzymes or receptor sites (Al-Suwaidan et al., 2016).
- Another study focused on the synthesis of isoquinolines, a structural category to which this compound belongs. These compounds were investigated for their antimicrobial activity, showcasing the potential of such molecules in developing new antimicrobial agents (Desai et al., 2007).
Pharmacological Applications
- The compound's structural analogues were evaluated for their therapeutic efficacy in treating diseases such as Japanese encephalitis. A novel anilidoquinoline derivative showed significant antiviral and antiapoptotic effects in vitro, along with a decrease in viral load and an increase in survival in vivo, highlighting the potential pharmacological applications of these compounds (Ghosh et al., 2008).
- Another research effort revealed the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives, showcasing the potential of this compound and its related compounds in the development of constrained amino acid derivatives with potential pharmacological applications (Szakonyi et al., 2002).
properties
IUPAC Name |
2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O3/c1-17-11-13-19(14-12-17)26-23(28)16-27-15-21(24(29)18-7-3-2-4-8-18)25(30)20-9-5-6-10-22(20)27/h2-15H,16H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGJAEGSXCLLNLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.